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Compound of Interest

Compound Name: PSEM 89S TFA

Cat. No.: B2683660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the brain penetrance and

pharmacokinetic properties of PSEM 89S TFA, a selective agonist for engineered ion channels.

The following sections detail the quantitative data, experimental methodologies, and relevant

biological pathways associated with this compound.

Quantitative Pharmacokinetic Data
PSEM 89S TFA demonstrates rapid absorption and clearance from both serum and brain

tissue following intraperitoneal administration in mice. The compound exhibits good brain

penetrance, achieving significant concentrations in the central nervous system. A summary of

the pharmacokinetic profile is presented below.

Time Point (minutes)
Average Serum
Concentration (µM)

Average Brain
Concentration (µM)

5 12.1 5.2

15 8.9 3.8

30 4.5 1.9

60 1.5 0.6
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Data derived from in vivo studies in mice following a 30 mg/kg intraperitoneal injection.

Experimental Protocols
The pharmacokinetic data presented was obtained through a series of in vivo experiments in

mice. The detailed methodology is outlined below.

Animal Studies
Species: Male C57BL/6J mice

Administration: PSEM 89S TFA was administered via intraperitoneal (IP) injection at a dose

of 30 mg/kg.

Sample Collection: At designated time points (5, 15, 30, and 60 minutes) post-injection, mice

were euthanized. Blood was collected via cardiac puncture, and the brain was immediately

harvested.

Sample Processing: Serum was separated from the blood by centrifugation. Brain tissue was

homogenized in a suitable buffer.

Analysis: The concentrations of PSEM 89S TFA in both serum and brain homogenates were

quantified using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Visualizations
Experimental Workflow for Pharmacokinetic Analysis
The following diagram illustrates the key steps in the in vivo pharmacokinetic study of PSEM
89S TFA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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